1,2,3,4,7,7-Hexachloro-5-phenylbicyclo[2.2.1]hepta-2,5-diene
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Description
1,2,3,4,7,7-Hexachloro-5-phenylbicyclo[2.2.1]hepta-2,5-diene is a halogenated derivative of aromatic hydrocarbons. This compound is known for its unique structure, which includes a bicyclic heptadiene framework with multiple chlorine atoms and a phenyl group. It has a molecular formula of C₁₃H₆Cl₆ and a molecular weight of approximately 374.905 Da .
Preparation Methods
The synthesis of 1,2,3,4,7,7-Hexachloro-5-phenylbicyclo[2.2.1]hepta-2,5-diene typically
Properties
CAS No. |
6558-27-6 |
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Molecular Formula |
C13H6Cl6 |
Molecular Weight |
374.9 g/mol |
IUPAC Name |
1,2,3,4,7,7-hexachloro-5-phenylbicyclo[2.2.1]hepta-2,5-diene |
InChI |
InChI=1S/C13H6Cl6/c14-9-10(15)12(17)8(7-4-2-1-3-5-7)6-11(9,16)13(12,18)19/h1-6H |
InChI Key |
YTYROSMTUXHMPY-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC3(C(=C(C2(C3(Cl)Cl)Cl)Cl)Cl)Cl |
Origin of Product |
United States |
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